Cas no 5177-26-4 (2,4-Pyrimidinediamine,N2,N4-dimethyl-5-nitro-)

• Product Name: 2,4-Pyrimidinediamine,N2,N4-dimethyl-5-nitro-
• CAS No: 5177-26-4
• MF: C₆H₉N₅O₂
• MW: 183.167959928513
• CID: 379388
• PubChem ID: 255558
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,N2,N4-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,N2,N4-dimethyl-5-nitro-
• 2-N,4-N-dimethyl-5-nitropyrimidine-2,4-diamine
• N,N'-dimethyl-5-nitro-pyrimidine-2,4-diamine
• N2,N4-dimethyl-5-nitro-2,4-Pyrimidinediamine
• AC1L5SO7
• AC1Q20A0
• AR-1K2440
• CCG-40419
• n,n'-dimethyl-5-nitropyrimidine-2,4-diamine
• NSC81186
• NSC-81186
• SureCN1521779
• AKOS000320555
• SCHEMBL1521779
• N2,N4-dimethyl-5-nitropyrimidine-2,4-diamine
• 5177-26-4
• DTXSID00292261
• FT-0742475
• UVGZZHJGNJMHRB-UHFFFAOYSA-N

• Inchi： 1S/C6H9N5O2/c1-7-5-4(11(12)13)3-9-6(8-2)10-5/h3H,1-2H3,(H2,7,8,9,10)
• InChI Key： UVGZZHJGNJMHRB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(NC)N=C1NC)=O

Computed Properties

• Exact Mass: 183.07577
• Monoisotopic Mass: 183.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 92.98